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Compound of Interest

Compound Name: GTS-21 dihydrochloride

Cat. No.: B1672419 Get Quote

Essential Safety and Handling of GTS-21
Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of GTS-21 dihydrochloride, including personal protective

equipment (PPE), operational plans, and disposal procedures.

GTS-21 dihydrochloride is a selective α7 nicotinic acetylcholine receptor (α7-nAChR) agonist

with anti-inflammatory and cognition-enhancing activities.[1] While some safety data sheets

(SDS) classify it as harmful if swallowed, causing skin irritation, serious eye irritation, and

potential respiratory irritation[2], another SDS from the same supplier with a different revision

date classifies it as a non-hazardous substance[3]. Given this discrepancy, it is prudent to

handle GTS-21 dihydrochloride with a high degree of caution, adhering to the more stringent

safety protocols.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the final and critical barrier to exposure. The

following table summarizes the recommended PPE for handling GTS-21 dihydrochloride,

based on available safety data.
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Protection Type Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye contact which

can cause serious eye

irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or protective clothing should

be worn to prevent skin

contact.[2]

To prevent skin irritation.[2]

Thicker gloves generally offer

better protection.[4]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator (e.g., N95) is

recommended.[2]

To prevent respiratory tract

irritation from inhalation of dust

or aerosols.[2] Surgical masks

offer little to no protection from

chemical exposure.[5]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the compound

and the safety of laboratory personnel.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[2]

Solutions of GTS-21 dihydrochloride should be protected from light, as exposure can lead

to conversion of the active E form to the Z form.[6]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[2]
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Recommended storage is at 2-8°C.

For long-term stability, store at -20°C.[7] Stock solutions can be stored at -80°C for up to 6

months.[1]

Spill and Disposal Procedures
In the event of a spill or for the disposal of GTS-21 dihydrochloride, the following procedures

should be followed.

Spill Cleanup:

Alert Personnel: Immediately alert others in the vicinity.[8]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.[9]

Assess the Spill: Determine if you can safely clean up the spill. For large or highly toxic

spills, contact your institution's environmental health and safety (EHS) department.[8]

Don PPE: Wear the appropriate PPE as outlined above.

Containment: For solid spills, carefully scoop the material into a container, avoiding dust

generation.[10] For liquid spills, absorb with an inert material (e.g., diatomite, universal

binders).[2]

Decontamination: Decontaminate the spill area and any equipment used with alcohol or soap

and water.[2][10]

Waste Disposal: Place all contaminated materials, including PPE, into a sealed container for

disposal.[10]

Disposal:

Dispose of GTS-21 dihydrochloride and its container in accordance with local, state, and

federal regulations.[2] Contact your institution's EHS department for specific guidance on

chemical waste disposal.

First Aid Measures
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In case of exposure to GTS-21 dihydrochloride, the following first aid measures should be

taken immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

In Case of Skin Contact: Wash off with plenty of soap and water. Remove contaminated

clothing.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[2]

In all cases of exposure, seek immediate medical attention.

Visual Guidance
To further clarify the procedural steps for safely handling GTS-21 dihydrochloride, the

following workflow diagram illustrates the decision-making process for personal protective

equipment selection and use.
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Caption: Workflow for PPE Selection when Handling GTS-21 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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